Cas no 1019380-80-3 ({1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine)

• Product Name: {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine
• CAS No: 1019380-80-3
• MF: C₁₃H₁₈Cl₂N₂
• MW: 273.2014
• CID: 5069873
• Update Time: 2025-10-29

{1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• [1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl]methanamine
• {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine
• (1-(2,4-Dichlorobenzyl)piperidin-4-yl)methanamine

• Inchi： 1S/C13H18Cl2N2/c14-12-2-1-11(13(15)7-12)9-17-5-3-10(8-16)4-6-17/h1-2,7,10H,3-6,8-9,16H2
• InChI Key： GHWVUEGSGMRWNC-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])[H])C([H])([H])C1([H])[H])Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine

Recent Advances in the Study of {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine (CAS: 1019380-80-3)

The compound {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine (CAS: 1019380-80-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine as a versatile scaffold in the development of novel bioactive molecules. Its unique structural features, including the piperidine core and the dichlorophenyl moiety, make it an attractive candidate for targeting various biological pathways. Researchers have explored its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as depression and anxiety.

One of the key advancements in the study of this compound is its application in the design of selective serotonin reuptake inhibitors (SSRIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine exhibit high affinity for the serotonin transporter (SERT), with improved selectivity over other monoamine transporters. This finding opens new avenues for the development of next-generation antidepressants with fewer side effects.

In addition to its neurological applications, {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine has shown promise in the field of oncology. Preliminary in vitro studies have revealed its potential as an inhibitor of certain kinases involved in cancer cell proliferation. For instance, a recent report in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory activity against the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

The synthesis of {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine has also been a focus of recent research. A novel, scalable synthetic route was reported in Organic Process Research & Development, which improves yield and reduces the use of hazardous reagents. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine for therapeutic use. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural modifications and rigorous pharmacological testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, {1-[(2,4-dichlorophenyl)methyl]piperidin-4-yl}methanamine (CAS: 1019380-80-3) represents a promising candidate for drug discovery, with applications spanning neurology and oncology. Continued research into its mechanism of action, structure-activity relationships, and therapeutic potential will be critical in unlocking its full value. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and medicinal chemistry.